5-(3-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid
Overview
Description
5-(3-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid, commonly known as HPPC, is a pyrazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. HPPC has been found to possess remarkable biological properties, making it a promising candidate for drug development and other scientific research applications.
Scientific Research Applications
Functionalization and Synthesis
- 5-(3-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid and its derivatives have been studied for their role in synthesis and functionalization. For instance, reactions involving its acid chloride have been explored for generating various compounds, such as N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides, with potential applications in medicinal and material chemistry (Yıldırım & Kandemirli, 2006).
Application in Antioxidant Enzyme Mimics
- Some pyrazole-based ligands, like 5-(2-hydroxyphenyl)-1H-pyrazole-3-carboxylic acid derivatives, have been used to form Cu(II) complexes. These complexes demonstrated properties mimicking antioxidant enzymes, showing potential for therapeutic applications in managing oxidative stress-related disorders (Kupcewicz et al., 2012).
Application in Dye Synthesis
- 5-(3-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid has been utilized in the production of heterocyclic dyes. These dyes display a range of optical properties depending on the substituents and heterocyclic rings involved, indicating its versatility in dye chemistry and potential in developing new pigments (Tao et al., 2019).
Nonlinear Optical Materials
- Derivatives of 5-(3-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid have been explored as potential nonlinear optical (NLO) materials. Specific compounds have shown significant optical nonlinearity, indicating their potential use in optical limiting applications (Chandrakantha et al., 2013).
Pharmaceutical Applications
- Several studies have synthesized and examined derivatives of 5-(3-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid for potential pharmaceutical applications. For instance, its derivatives have been investigated for antibacterial activities and as carbonic anhydrase inhibitors, highlighting their potential in developing new therapeutic agents (Akbas et al., 2005); (Bülbül et al., 2008).
properties
IUPAC Name |
3-(3-hydroxyphenyl)-1H-pyrazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c13-7-3-1-2-6(4-7)8-5-9(10(14)15)12-11-8/h1-5,13H,(H,11,12)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOWRVFWZCLHEIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C2=NNC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00383300 |
Source
|
| Record name | 3-(3-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00383300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Hydroxyphenyl)-1H-pyrazole-3-carboxylic acid | |
CAS RN |
690631-98-2 |
Source
|
| Record name | 3-(3-Hydroxyphenyl)-1H-pyrazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00383300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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